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Compound Focus: Calpeptin

CAS No.: 117591-20-5

Cat. No.: S548332

Calpeptin Quantitative Data Summary

The table below summarizes key quantitative data from recent studies to help you select the appropriate

compound and dosage for your experiments.

Ki/1C50 /| EC50

Inhibitor Target Assay Type Experimental Model
g y 1yp Value (Y
Calpeptin Cathepsin L Enzymatic 131 pM (Ki) [1] [2] Human cathepsin enzyme
Inhibition
Cathepsin K Enzymatic 61 pM (Ki) [1] [2] Human cathepsin enzyme
Inhibition

SARS-CoV-2 Infection Assay 72 - 183 nM (EC50) VERO EB6 cells
[1] [2] [3]

Calpain In Vivo Efficacy 0.6 mg/kg (Effective Feline RV Pressure
(Cardiac) dose) [4] Overload model
S- Cathepsin L Enzymatic 148 pM (Ki) [1] [2] Human cathepsin enzyme
Calpeptin Inhibition

SARS-CoV-2 Infection Assay 120 nM (EC50) [1] [2] VERO E6 cells
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Ki /1C50 / EC50

Inhibitor Target Assay Type Experimental Model
Value
SARS-CoV-2 In Vivo Efficacy 1 mg/kg (Effective Golden Syrian Hamster
dose) [1] [2] model
GC-376 Cathepsin L Enzymatic 259 pM (Ki) [1] [2] Human cathepsin enzyme
Inhibition

SARS-CoV-2 Infection Assay 1071 nM (EC50) [1] VERO EG6 cells
[2]

Experimental Protocols

Here are detailed methodologies for key experiments involving Calpeptin.

In Vivo Administration in a Mammalian Disease Model

This

protocol is adapted from a study on cardiac pressure overload [4].

Animal Model: Adult male cats (2.8-3.5 kg) with right ventricular pressure overload (RVPO) induced
by partial occlusion of the pulmonary artery.
Drug Preparation:
o Dissolve Calpeptin in DMSO to create a concentrated stock solution (e.g., 25 mg/ml).
o Dilute the stock solution in physiological saline to a final working concentration (e.g., 250
pg/ml). Adjust the pH to 7.2 before administration.
Dosing Regimen:
o Administer via bolus intravenous injections.
o Atypical regimen is 0.6 mg/kg body weight, given twice: 15 minutes before the induction of
the disease state and again 6 hours post-induction.
Tissue Collection & Analysis:
o At the experimental endpoint (e.g., 24 hours post-op), collect tissue samples.
o Prepare Triton X-100-soluble and -insoluble fractions for Western blotting to analyze calpain
activation, cleavage of substrates like gelsolin, and other biomarkers.

Cell-Based SARS-CoV-2 Infection Assay
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This protocol is based on several screening studies that identified Calpeptin as a potent inhibitor [1] [2] [3].

e Cell Lines: VERO E6 cells (low TMPRSS2, favoring endosomal entry) or other permissive lines like
LC-HK2.
¢ Compound Treatment:
o Prepare a dilution series of Calpeptin in cell culture medium. A common range is from 10 nM to
10 uM.
o Pre-treat cells with the compound for 1-2 hours before infection.
¢ Virus Infection: Infect cells with SARS-CoV-2 (or pseudotyped particles for safer BSL-2 work) at a
predetermined MOI (Multiplicity of Infection).
¢ Outcome Measurement:
o Viral Load: Quantify viral RNA in the cell supernatant via RT-gPCR 24-48 hours post-infection.
o Cell Viability: Use assays like plagque formation or immunostaining for viral antigens to
determine the effective concentration (EC50) that reduces infection by 50%.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Calpeptin against SARS-CoV-2? Calpeptin exhibits a
dual-targeting mechanism. While it was initially identified as a binder of the viral Main protease (Mpro), its
most potent activity comes from inhibiting host cysteine cathepsins (like Cathepsin L) in the picomolar
range [1] [2]. Cathepsin L is essential for activating the SARS-CoV-2 spike protein during the endosomal
entry pathway. By blocking this host protease, Calpeptin prevents the virus from entering and infecting the
cell [3].

Q2: My in vivo experiment requires a water-soluble formulation. What are my options? The sulfonated
prodrug of Calpeptin, S-Calpeptin, is an excellent option. The sulfonation group masks the aldehyde
warhead, which significantly increases the compound's solubility and stability in physiological conditions.
Once administered, it slowly releases the active Calpeptin compound [1] [2]. This prodrug has shown

efficacy in reducing viral load in the trachea of hamsters at a dose of 1 mg/kg [1] [2].

Q3: Why am I not seeing efficacy in my SARS-CoV-2 infection assay, even with high nanomolar
concentrations of Calpeptin? Consider the cell line you are using. Calpeptin is most effective in cells that
utilize the endosomal entry pathway (e.g., VERO E6), which is dependent on cathepsin L. If your cell line
expresses high levels of the surface protease TMPRSS2 (e.g., Caco-2, Calu-3), the virus can enter via an
alternative, pH-independent pathway that is not blocked by cathepsin inhibition [2] [3]. Verify the expression

profile of TMPRSS2 and other host proteases in your cell model.
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Mechanism and Workflow Visualizations

The following diagrams, generated using Graphviz, illustrate the key mechanisms and experimental

workflows.

Diagram 1: Calpeptin's Dual Mechanism of Action

Calpeptin's Dual Antiviral Mechanism
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Diagram 2: In Vivo Dosing Workflow for Disease Model
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In Vivo Calpeptin Dosing Protocol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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